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Compound of Interest

Compound Name: Jasminine

Cat. No.: B1672799

Essential Safety and Handling Guide for Jasminine

Disclaimer: Specific safety and toxicological data for the pure chemical compound Jasminine
(CAS 19634-30-1) is not readily available in public safety data sheets. The following guidance
is based on the safety profiles of Jasmine absolute and its primary chemical constituents.
Researchers should treat Jasminine as a compound with unknown toxicity and handle it with
appropriate caution until more specific data becomes available.

This guide provides essential procedural information for researchers, scientists, and drug
development professionals on the safe handling and disposal of Jasminine in a laboratory

setting.

Personal Protective Equipment (PPE)

When handling Jasminine, a comprehensive PPE strategy is crucial to minimize exposure.
The following equipment is recommended based on the hazards associated with jasmine-
derived compounds, which include potential skin, eye, and respiratory irritation.[1][2]
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PPE Category

Specification

Rationale

Eye Protection

Tightly fitting safety goggles or
a face shield conforming to EN
166 (EU) or NIOSH (US)
standards.[3]

Protects against splashes,
mists, or dust that may cause

serious eye irritation.[1][4]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected for

integrity before use.[3]

Prevents skin contact, which
may cause irritation or allergic
skin reactions.[2][5][6]

Body Protection

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or
potential for significant
exposure, impervious clothing

is recommended.[3]

Protects against contamination

of personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[3] If ventilation is inadequate
or exposure limits may be
exceeded, a full-face respirator
with an appropriate filter
should be used.[3]

Minimizes inhalation of dust or
vapors, which may cause
respiratory irritation or allergic

symptoms.[3][4]

Hazard and Toxicity Data

Quantitative toxicological data for pure Jasminine is not available. The data below is for

Jasmine oll, its absolute, or its major constituents and should be used as a conservative

reference.
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Substance/Mix Hazard LD50 (Oral, LD50 (Dermal,
CAS Number . .
ture Classifications Rat) Rabbit/Rat)
Skin Irritation
(Category 2),
Eye Irritation
Category 2A),
Jasmine (Sk' gory 24) >5000 mg/kg
in
Fragrance Mixture o 2118.64 mg/kg[1] (Rat)[7], 4119.49
c 4 Sensitization ka[1]
ompoun m
P (Category 1), I
Aquatic Hazard
(Acute &
Chronic).[1][5][6]
_ Not classified as
Jasminum o )
N/A acutely toxic in >5000 mg/kg[8] Not available
sambac Extract
the study.
Jasmone Not classified as
_ 488-10-8 _ 5000 mg/kg[7] >5 g/kg (Rat)[7]
(constituent) acutely toxic.
Skin Irritation
(Category 2),
Serious Eye
Irritation
(Category 2),
Jasmine Specific Target Data not Data not
8022-96-6 o _ _
Absolute Organ Toxicity - available available

Single Exposure
(Respiratory tract
irritation)
(Category 3).[1]
[4]

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is mandatory to ensure laboratory safety

and environmental protection.
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Handling and Storage

Engineering Controls: Always handle Jasminine in a well-ventilated area, preferably within a
certified chemical fume hood to control potential dust or vapors.[3] An eyewash station and
safety shower must be readily accessible.[2]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the laboratory.[2] Contaminated work clothing should not be allowed out of the workplace
and should be washed before reuse.[5]

Storage: Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2]
[6] Keep away from heat, sparks, open flames, and strong oxidizing agents.[1][6]

Spill Management

Evacuate & Isolate: Restrict access to the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: Gently cover the spill with an inert, non-combustible absorbent material (e.g., sand,
vermiculite).[2] Do not use dry sweeping methods that could generate dust.

Collect: Carefully scoop the absorbed material into a labeled, sealable hazardous waste
container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by a
thorough wash with soap and water.

Disposal Plan

Waste Classification: Jasminine waste should be treated as hazardous chemical waste.

Containerization: Collect waste into suitable, labeled, and closed containers. Do not reuse
empty containers.[2]

Disposal Route: Dispose of contents and container in accordance with all local, regional, and
national regulations.[3][5] Contact a licensed professional waste disposal service. Do not
allow the chemical to enter drains, sewers, or waterways.[2][3][6]
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Emergency First Aid Procedures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical
attention.[1][2]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.[1][2]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor/physician immediately.[1][2]

Experimental Protocols

A specific, validated experimental protocol for the synthesis of or laboratory use of Jasminine
(CAS 19634-30-1) is not available in the searched public domain resources. Researchers must
develop their own protocols based on established principles of synthetic chemistry and
pharmacology, incorporating the safety measures outlined in this guide. Any protocol should
begin with small-scale experiments to assess the compound's properties and potential hazards
before scaling up.

Workflow for Handling Jasminine
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Caption: Standard laboratory workflow for safely handling chemical compounds of unknown
toxicity.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1672799?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Jasminine].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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